Cas no 138182-20-4 (6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt)

6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt is a chromogenic substrate widely used in molecular biology and biochemistry for detecting β-glucuronidase (GUS) activity. Its key advantage lies in its high sensitivity and specificity, enabling precise visualization of enzymatic activity in histochemical assays, particularly in plant and microbial research. The 6-chloro substitution enhances the solubility and stability of the indoxyl derivative, improving reaction kinetics and reducing background interference. The cyclohexylammonium salt form further increases solubility in aqueous buffers, facilitating consistent performance in various experimental conditions. This compound is particularly valuable for reporter gene studies, where reliable and clear signal detection is critical. Its robust performance makes it a preferred choice for high-throughput and diagnostic applications.
6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt structure
138182-20-4 structure
Product Name:6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt
CAS No:138182-20-4
MF:C20H27ClN2O7
MW:442.890585184097
MDL:MFCD00153940
CID:64519
PubChem ID:57648099
Update Time:2025-10-29

6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-3-indolyl-beta-D-glucuronide cyclohexylammonium salt
    • 6-Chloro-3-indolyl beta-D-glucuronic acid, cyclohexylammonium salt
    • 6-CHLORO-3-INDOLYL-BETA-D-GLUCURONIDE CYCLOHEXYLAMMONIUM SAL
    • 6-Chloro-3-indolyl-β-D-glucuronide cyclohexylammonium salt
    • Rose-glucuronide CHA salt,Salmon-glucuronide CHA salt
    • RED-GLUC
    • Rose-glucuronide CHA salt
    • Salmon-glucuronide CHA salt
    • A-D-glucuronide (cyclohexylammonium)
    • MFCD00153940
    • Salmon glca cyclohexylammonium salt
    • (2S,3S,4S,5R,6S)-6-[(6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid;cyclohexanamine
    • 6-Chloro-3-indolyl-beta-D-glucuronic acid cyclohexylammonium salt
    • HY-137816
    • 6-Chloro-3-indoxyl-beta-D-glucuronic acid, cyclohexylammonium salt
    • 6-Chloro-3-indolyl b-D-glucuronide cyclohexylammonium salt
    • AS-74300
    • 6-Chloro-3-indolyl-
    • PD131216
    • SCHEMBL8057822
    • (2S,3S,4S,5R,6S)-6-[(6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid; cyclohexanamine
    • 138182-20-4
    • A886298
    • C-5050
    • 6-Chloro-3-indolyl-beta-D-glucuronide cyclohexylammonium salt, >=97.0% (HPLC)
    • 6-Chloro-3-indolyl beta-D-glucuronic acid, cyclohexylammonium salt;
    • CS-0142229
    • Salmon-glcA
    • cyclohexanamine (2S,3S,4S,5R,6S)-6-(6-chloro-1H-indol-3-yloxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate
    • FD10074
    • 6-Chloro-3-indolyl- beta -D-glucuronide cyclohexylammonium salt
    • AKOS026674407
    • CGXWVPSZSVEFAI-CYRSAHDMSA-N
    • DA-49922
    • (2S,3S,4S,5R,6S)-6-[(6-CHLORO-1H-INDOL-3-YL)OXY]-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID; CYCLOHEXYLAMINE
    • 6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt
    • MDL: MFCD00153940
    • Inchi: 1S/C14H14ClNO7.C6H13N/c15-5-1-2-6-7(3-5)16-4-8(6)22-14-11(19)9(17)10(18)12(23-14)13(20)21;7-6-4-2-1-3-5-6/h1-4,9-12,14,16-19H,(H,20,21);6H,1-5,7H2/t9-,10-,11+,12-,14+;/m0./s1
    • InChI Key: CGXWVPSZSVEFAI-CYRSAHDMSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC=C2O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O.NC1CCCCC1

Computed Properties

  • Exact Mass: 442.15100
  • Monoisotopic Mass: 442.151
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 135

Experimental Properties

  • Color/Form: solid
  • Boiling Point: 728.3 °C at 760 mmHg
  • Flash Point: 394.2 °C
  • PSA: 158.26000
  • LogP: 2.07040
  • Sensitiveness: Moisture Sensitive
  • Optical Activity: [α]20/D −70.5±2°, c = 1% in DMF/H2O 1:1
  • Solubility: Not determined

6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C
  • Risk Phrases:R36/37/38

6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt Customs Data

  • HS CODE:29389090

6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt Pricemore >>

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AB126046-500 mg
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abcr
AB126046-1 g
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